Cas no 2171224-51-2 ((3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid)

• Product Name: (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid
• CAS No: 2171224-51-2
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 5934524
• PubChem ID: 165583012
• Update Time: 2025-10-29

(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid
• (3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid
• EN300-1575399
• 2171224-51-2

• Inchi： 1S/C26H25N3O5/c1-2-16(14-23(30)31)28-25(32)24-22(12-7-13-27-24)29-26(33)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-13,16,21H,2,14-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t16-/m0/s1
• InChI Key： ROKKUMYTTBMXPI-INIZCTEOSA-N
• SMILES： O(C(NC1=CC=CN=C1C(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 118Ų

Additional information on (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid

Introduction to (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid (CAS No. 2171224-51-2)

(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid (CAS No. 2171224-51-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. The unique structure of this compound, characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyridine moiety, makes it an essential building block in the development of peptides and peptidomimetics.

The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. This protecting group ensures that the amino functionality remains inactive during the synthesis process, preventing unwanted side reactions. Once the desired peptide sequence is assembled, the Fmoc group can be efficiently removed using a mild base, such as piperidine, allowing for further functionalization or conjugation with other molecules.

The pyridine moiety in the compound adds significant functionality and reactivity. Pyridine derivatives are known for their ability to form stable complexes with metal ions, making them useful in coordination chemistry and catalysis. Additionally, the presence of a pyridine ring can influence the pharmacological properties of the final product, such as solubility, stability, and binding affinity to biological targets.

Recent research has highlighted the potential applications of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption has been implicated in various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, utilized this compound to develop a series of peptidomimetics with enhanced cell-penetrating properties. These peptidomimetics were designed to deliver therapeutic cargo directly into cells, bypassing traditional barriers such as cell membranes. The results showed that these compounds exhibited high efficacy and low toxicity, making them promising candidates for further clinical development.

The versatility of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid extends beyond its use as an intermediate in peptide synthesis. It has also been explored for its potential in drug delivery systems. A recent publication in Biomaterials described the use of this compound to create self-assembling nanoparticles for targeted drug delivery. The nanoparticles were designed to release their payload in response to specific stimuli, such as changes in pH or temperature, ensuring precise control over drug release and minimizing side effects.

In conclusion, (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid (CAS No. 2171224-51-2) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an essential building block for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new possibilities for its use in drug discovery and development, underscoring its importance in modern pharmaceutical science.